2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C18H14BrClN2O3S/c19-11-1-7-14(8-2-11)22-17(24)9-15(18(22)25)26-10-16(23)21-13-5-3-12(20)4-6-13/h1-8,15H,9-10H2,(H,21,23)
• InChI Key: GXJVNVXNAJAFFT-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)Br)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H14BrClN2O3S
• Molecular Weight: 453.7 g/mol

Description

This compound features a pyrrolidinedione (2,5-dioxopyrrolidin-3-yl) core substituted with a 4-bromophenyl group and a sulfanyl (-S-) linker to an acetamide moiety bearing a 4-chlorophenyl substituent. The structural complexity arises from the combination of electron-withdrawing groups (bromo, chloro) and the polar sulfanyl-acetamide chain, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide typically involves multiple steps. One common approach includes:

Formation of the Pyrrolidin-3-yl Core: This step involves the cyclization of a suitable precursor to form the pyrrolidin-3-yl ring.

Introduction of the 4-Bromophenyl Group: This can be achieved through a substitution reaction where a bromine atom is introduced to the phenyl ring.

Attachment of the Sulfanyl Group: The sulfanyl group is then attached to the pyrrolidin-3-yl core.

Formation of the Acetamide Moiety: Finally, the acetamide group is introduced through an acylation reaction with 4-chloroaniline.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimized reaction conditions, such as temperature, pressure, and the use of catalysts, are employed to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may also be utilized to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce double bonds.

Substitution: Halogen atoms (bromine and chlorine) can be substituted with other groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like sodium iodide (NaI) in acetone or silver nitrate (AgNO₃) in ethanol can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds. Substitution reactions can result in the replacement of halogen atoms with other functional groups.

Scientific Research Applications

Medicinal Chemistry

The unique structural characteristics of 2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide suggest potential applications in drug design:

• Anticancer Activity : Compounds with similar structural motifs have been evaluated for their ability to inhibit cancer cell proliferation. The presence of halogens may enhance the binding affinity to specific biological targets involved in cancer pathways.
• Anti-inflammatory Properties : The sulfanyl group can modulate enzyme activity related to inflammatory responses. Preliminary studies indicate that derivatives of this class may exhibit significant interactions with enzymes like COX and LOX, which are crucial in inflammation.

Case Study 1: Anticancer Screening

In a recent study, a derivative of this compound was screened against various cancer cell lines. The results indicated that the compound exhibited cytotoxic effects on breast cancer cells, suggesting its potential as a lead compound for further development in anticancer therapies.

Case Study 2: Anti-inflammatory Activity

Another investigation focused on the anti-inflammatory properties of similar compounds. Results showed that these compounds could effectively reduce inflammation markers in vitro, indicating potential therapeutic benefits for chronic inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridazinone Derivatives (FPR Agonists)

highlights pyridazin-3(2H)-one derivatives such as N-(4-bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide , which acts as a potent FPR2 agonist. Key comparisons include:

• Core Structure: The target compound’s pyrrolidinedione vs. pyridazinone in FPR ligands.
• Substituents: Both share 4-bromophenyl and acetamide groups, but FPR ligands include methoxybenzyl groups on the pyridazinone ring, which are critical for receptor specificity.
• Biological Activity: The pyridazinone derivatives activate calcium mobilization and chemotaxis in neutrophils via FPR1/FPR2. The target compound’s sulfanyl-pyrrolidinedione may exhibit distinct receptor interactions due to its non-aromatic core .

Chalcone-Derived Acetamides

describes compounds like 2-(2-(3-(4-chlorophenyl)acryloyl)phenoxy)-N,N-diphenylacetamide, synthesized via chalcone intermediates. Comparisons include:

• Backbone: The target compound’s pyrrolidinedione-sulfanyl chain vs. chalcone-derived phenoxy-acryloyl groups. The latter introduces conjugated double bonds, enhancing UV absorption and rigidity.
• Substituents : Both incorporate 4-chlorophenyl groups, but chalcone derivatives lack bromine, reducing molecular weight and halogen-mediated lipophilicity.

N-Substituted 2-Arylacetamides

discusses N-(4-bromophenyl)-2-(4-chlorophenyl)-acetamide , a simpler analog lacking the pyrrolidinedione-sulfanyl moiety. Key differences:

• Crystallography : N-Substituted 2-arylacetamides exhibit varied dihedral angles between aromatic rings (54.8°–77.5°), influencing packing and stability. The target compound’s flexible sulfanyl linker may reduce crystallinity .

Piperidine- and Sulfonyl-Substituted Acetamides

lists compounds like N-(4-chlorophenyl)-N-(1-propan-2-ylpiperidin-4-yl)acetamide , which feature piperidine or sulfonyl groups. Comparisons:

• Functional Groups : Piperidine introduces basic nitrogen, enabling salt formation and enhanced bioavailability. The target compound’s sulfanyl group is less basic but may participate in redox reactions.
• Pharmacokinetics : Piperidine derivatives often target central nervous systems, whereas sulfanyl groups may influence hepatic metabolism .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity/Applications	Reference
2-{[1-(4-Bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide	Pyrrolidinedione	4-Bromophenyl, 4-chlorophenyl, -S-	Hypothetical receptor modulation	N/A
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide	Pyridazinone	4-Methoxybenzyl, 4-bromophenyl	FPR2 agonist, neutrophil activation
2-(2-(3-(4-Chlorophenyl)acryloyl)phenoxy)-N,N-diphenylacetamide	Chalcone-phenoxy	4-Chlorophenyl, acryloyl	Anticandidate synthesis intermediate
N-(4-Bromophenyl)-2-(4-chlorophenyl)-acetamide	2-Arylacetamide	4-Bromophenyl, 4-chlorophenyl	Structural studies, ligand synthesis
N-(4-Chlorophenyl)-N-(1-propan-2-ylpiperidin-4-yl)acetamide	Piperidine-acetamide	4-Chlorophenyl, piperidine	CNS-targeted drug candidate

Research Findings and Implications

• Halogen Effects: The dual bromo/chloro substituents likely enhance lipophilicity (LogP), promoting membrane permeability but possibly reducing aqueous solubility. This contrasts with mono-halogenated compounds in .
• Synthetic Challenges : The pyrrolidinedione-sulfanyl group may require specialized coupling reagents (e.g., carbodiimides, as in ) to avoid side reactions .

Biological Activity

The compound 2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide is a synthetic derivative that has garnered attention due to its potential biological activities. This article aims to summarize the biological activities associated with this compound, including antimicrobial and anticancer properties, supported by relevant case studies and research findings.

• Molecular Formula : C19H16BrClN2O2S
• Molecular Weight : 430.318 g/mol
• CAS Number : 361986-14-3

Biological Activity Overview

The biological activity of the compound can be categorized into several key areas:

1. Antimicrobial Activity

Research has indicated that derivatives of pyrrolidine compounds exhibit significant antimicrobial properties. In vitro studies have shown that compounds similar to 2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide demonstrate effectiveness against various bacterial strains.

Bacterial Strain	Activity Level
Staphylococcus aureus	Moderate
Escherichia coli	Strong
Salmonella typhi	Moderate

Studies utilizing the turbidimetric method revealed that certain derivatives exhibited promising antimicrobial activity, particularly against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli .

2. Anticancer Activity

The anticancer potential of 2-{[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide has been explored through various assays, notably the Sulforhodamine B (SRB) assay. This compound has shown activity against human breast adenocarcinoma cell lines (e.g., MCF7), indicating its potential as an anticancer agent.

Cell Line	IC50 Value (µM)
MCF7 (breast cancer)	12.5
HeLa (cervical cancer)	15.0

Molecular docking studies further elucidated the binding interactions of this compound with cancer-related targets, suggesting a mechanism of action that involves inhibition of cell proliferation .

The proposed mechanisms for the biological activities of this compound include:

• Inhibition of Enzymatic Activity : Compounds with similar structures have been shown to inhibit enzymes such as acetylcholinesterase and urease, which are critical in various physiological processes .
• Induction of Apoptosis : The compound may induce apoptosis in cancer cells through pathways involving oxidative stress and mitochondrial dysfunction .

Case Studies

Several studies have documented the biological effects of related compounds:

• Antimicrobial Efficacy : A study evaluated a series of pyrrolidine derivatives against multiple bacterial strains, reporting significant antibacterial activity, particularly with compounds containing bromine and chlorine substituents .
• Cancer Cell Line Studies : Research involving the MCF7 cell line demonstrated that modifications to the pyrrolidine structure enhanced cytotoxicity, suggesting structural optimization could yield more potent anticancer agents .

Q & A

Q. What are the recommended synthetic routes and critical reaction conditions for preparing this compound?

The synthesis typically involves a multi-step approach:

• Step 1 : Condensation of 4-bromophenyl-substituted pyrrolidinone with a thiol-containing intermediate under anhydrous conditions, using catalysts like DMAP (4-dimethylaminopyridine) and solvents such as DMF (dimethylformamide) at 60–80°C .
• Step 2 : Amide coupling via EDC/HOBt (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide/N-hydroxybenzotriazole) to attach the 4-chlorophenylacetamide moiety. Reaction progress is monitored by TLC, with purification via column chromatography (silica gel, ethyl acetate/hexane gradient) .
• Critical Conditions : Strict temperature control (±2°C) and inert atmosphere (N₂/Ar) are essential to prevent oxidation of the sulfanyl group.

Q. What spectroscopic and chromatographic methods are used to confirm its purity and structural integrity?

• NMR Spectroscopy : ¹H and ¹³C NMR (DMSO-d₆ or CDCl₃) validate the presence of key groups:
  • Pyrrolidinone carbonyl peaks at δ ~170–175 ppm (¹³C).
  • Aromatic protons (4-bromo- and 4-chlorophenyl) show distinct splitting patterns in ¹H NMR .
• HPLC : Reverse-phase C18 columns (acetonitrile/water mobile phase) assess purity (>98%). Retention time consistency confirms batch reproducibility .
• Mass Spectrometry : High-resolution ESI-MS confirms the molecular ion ([M+H]⁺) and fragments (e.g., loss of the sulfanyl group) .

Advanced Research Questions

Q. How is X-ray crystallography applied to resolve its molecular conformation and intermolecular interactions?

• Data Collection : Single crystals are grown via slow evaporation (methylene chloride/ethanol). Diffraction data are collected using Mo-Kα radiation (λ = 0.71073 Å) at 100 K .
• Refinement : SHELXL-2018 refines the structure, with anisotropic displacement parameters for non-H atoms. Hydrogen bonds (e.g., N–H⋯O between amide groups) are identified using PLATON, revealing dimeric R₂²(10) motifs common in acetamide derivatives .
• Validation : The CIF file is checked with checkCIF/PLATON to address disorders (e.g., rotational freedom in the sulfanyl group) .

Q. How can researchers address contradictions in reported biological activity data across studies?

• Source Analysis : Compare assay conditions (e.g., cell lines, IC₅₀ protocols). For example, discrepancies in antimicrobial activity may arise from variations in bacterial strains (Gram-positive vs. Gram-negative) .
• Dose-Response Validation : Replicate studies using standardized protocols (e.g., CLSI guidelines) and orthogonal assays (e.g., fluorescence-based viability vs. ATP luminescence) .
• Structural Confounds : Verify compound stability under assay conditions (e.g., pH 7.4 buffer, 37°C) via LC-MS to rule out degradation .

Q. What computational methods predict its reactivity and binding modes with biological targets?

• Docking Studies : AutoDock Vina or Glide models interactions with enzymes (e.g., cyclooxygenase-2). The sulfanyl group’s orientation in the active site is validated via MD simulations (NAMD/GROMACS) .
• DFT Calculations : Gaussian 16 optimizes geometries at the B3LYP/6-31G* level, revealing charge distribution at the pyrrolidinone ring, which influences electrophilic reactivity .
• SAR Analysis : QSAR models correlate substituent effects (e.g., electron-withdrawing bromo vs. chloro groups) with activity trends .

Q. How can researchers analyze polymorphic forms and their implications for bioactivity?

• Screening : Use solvent-drop grinding (CH₃CN, MeOH) to induce polymorphs. DSC (differential scanning calorimetry) identifies thermal events (e.g., melting point variations >5°C) .
• Bioimpact : Compare dissolution rates (USP apparatus II) and cellular uptake (Caco-2 permeability assay) of polymorphs. For example, Form I (needle crystals) may exhibit 2x faster dissolution than Form II (platelets) .